Cas no 1778602-34-8 (1-{(4-fluoro-3-methoxyphenyl)aminomethyl}cyclopentan-1-ol)

• Product Name: 1-{(4-fluoro-3-methoxyphenyl)aminomethyl}cyclopentan-1-ol
• CAS No: 1778602-34-8
• MF: C₁₃H₁₈FNO₂
• MW: 239.285927295685
• CID: 6398747
• PubChem ID: 113640803
• Update Time: 2025-05-19

1-{(4-fluoro-3-methoxyphenyl)aminomethyl}cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{(4-fluoro-3-methoxyphenyl)aminomethyl}cyclopentan-1-ol
• Cyclopentanol, 1-[[(4-fluoro-3-methoxyphenyl)amino]methyl]-
• F6545-5592
• 1-{[(4-fluoro-3-methoxyphenyl)amino]methyl}cyclopentan-1-ol
• AKOS040823508
• 1778602-34-8

• Inchi： 1S/C13H18FNO2/c1-17-12-8-10(4-5-11(12)14)15-9-13(16)6-2-3-7-13/h4-5,8,15-16H,2-3,6-7,9H2,1H3
• InChI Key： ZKCYJKWOPNFCFN-UHFFFAOYSA-N
• SMILES： C1(CNC2=CC=C(F)C(OC)=C2)(O)CCCC1

Computed Properties

• Exact Mass: 239.13215698g/mol
• Monoisotopic Mass: 239.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.213±0.06 g/cm3(Predicted)
• Boiling Point: 386.4±32.0 °C(Predicted)
• pka: 14.76±0.20(Predicted)

Additional information on 1-{(4-fluoro-3-methoxyphenyl)aminomethyl}cyclopentan-1-ol

Introduction to 1-{(4-fluoro-3-methoxyphenyl)aminomethyl}cyclopentan-1-ol (CAS No. 1778602-34-8)

1-{(4-fluoro-3-methoxyphenyl)aminomethyl}cyclopentan-1-ol (CAS No. 1778602-34-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research in drug discovery and development. The presence of both fluorine and methoxy substituents in its aromatic ring, combined with an amine-methyl bridge connecting to a cyclopentanolic backbone, endows it with distinct chemical reactivity and potential therapeutic applications.

The molecular structure of 1-{(4-fluoro-3-methoxyphenyl)aminomethyl}cyclopentan-1-ol is characterized by a cyclopentane ring substituted with a hydroxyl group at the 1-position, linked to an amine-methyl group that further connects to a phenyl ring bearing both fluoro and methoxy substituents at the 4- and 3-positions, respectively. This arrangement not only imparts steric hindrance but also enhances electronic effects, which are crucial for modulating biological interactions. The fluoro group, in particular, is well-known for its ability to improve metabolic stability and binding affinity in drug molecules, while the methoxy group can influence solubility and lipophilicity.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds due to their favorable pharmacokinetic profiles. The incorporation of fluorine into drug candidates often leads to increased bioavailability, reduced susceptibility to enzymatic degradation, and enhanced binding affinity to biological targets. The 4-fluoro-3-methoxyphenyl moiety in 1-{(4-fluoro-3-methoxyphenyl)aminomethyl}cyclopentan-1-ol is particularly noteworthy for its potential role in enhancing the compound's interaction with enzymes and receptors involved in various disease pathways.

One of the most compelling aspects of this compound is its potential as a scaffold for developing novel therapeutic agents. The cyclopentanolic backbone provides a rigid structure that can be easily modified to optimize pharmacological properties, while the amine-methyl group offers multiple sites for further functionalization. This flexibility makes it an attractive candidate for medicinal chemists seeking to design molecules with tailored biological activities.

Recent studies have highlighted the importance of 1-{(4-fluoro-3-methoxyphenyl)aminomethyl}cyclopentan-1-ol in the context of targeting neurological disorders. Research indicates that compounds with similar structural motifs may interact with neurotransmitter receptors and ion channels, potentially offering new treatments for conditions such as depression, anxiety, and neurodegenerative diseases. The fluoro and methoxy substituents are believed to play critical roles in modulating receptor binding affinity and selectivity, which are essential for achieving therapeutic efficacy while minimizing side effects.

The synthesis of 1-{(4-fluoro-3-methoxyphenyl)aminomethyl}cyclopentan-1-ol presents unique challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high purity. Modern techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies have been instrumental in constructing the desired framework efficiently. These methods not only enhance yield but also allow for precise control over regioselectivity, ensuring that the final product retains its intended biological activity.

The pharmacological profile of 1-{(4-fluoro-3-methoxyphenyl)aminomethyl}cyclopentan-1-ol is still under active investigation, but preliminary data suggest that it may exhibit potent effects on multiple targets relevant to human health. For instance, preclinical studies have indicated that derivatives of this compound may inhibit enzymes involved in inflammation and oxidative stress, which are key pathological processes in various chronic diseases. Additionally, the interaction between the cyclopentane ring and biological macromolecules has been explored as a potential mechanism for modulating protein function.

The role of fluorine-containing compounds in modern medicine cannot be overstated. The ability of fluorine atoms to influence electronic properties and metabolic stability has led to numerous successful drugs on the market today. In the case of 1-{(4-fluoro-3-methoxyphenyl)aminomethyl}cyclopentan-1-ol, the strategic placement of fluorine at the 4-position of the phenyl ring is expected to enhance its pharmacological properties significantly. This substitution pattern has been shown to improve binding interactions with enzymes such as kinases and phosphodiesterases, which are often implicated in cancer and inflammatory diseases.

The methoxy group at the 3-position serves another important function by influencing solubility and permeability across biological membranes. This balance between hydrophilicity and lipophilicity is critical for ensuring adequate absorption and distribution within the body following administration. By optimizing these properties, researchers aim to maximize therapeutic efficacy while minimizing adverse effects.

In conclusion,1-{(4-fluoro-3-methoxyphenyl)aminomethyl}cyclopentan-1-ol (CAS No. 1778602-34-8) represents a promising candidate for further development as a therapeutic agent. Its unique structural features combined with recent advancements in synthetic chemistry make it an attractive molecule for drug discovery efforts aimed at treating neurological disorders, inflammation-related conditions, and other diseases where modulation of enzyme activity or receptor binding is desired. As research continues to uncover new applications for this compound,fluorinated aromatic derivatives like this one are poised to play an increasingly important role in modern medicine.